N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide
Brand Name: Vulcanchem
CAS No.: 1021253-06-4
VCID: VC11939022
InChI: InChI=1S/C16H21N3O3S/c1-3-23(21,22)17-11-4-12-19-16(20)10-9-15(18-19)14-7-5-13(2)6-8-14/h5-10,17H,3-4,11-12H2,1-2H3
SMILES: CCS(=O)(=O)NCCCN1C(=O)C=CC(=N1)C2=CC=C(C=C2)C
Molecular Formula: C16H21N3O3S
Molecular Weight: 335.4 g/mol

N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide

CAS No.: 1021253-06-4

Cat. No.: VC11939022

Molecular Formula: C16H21N3O3S

Molecular Weight: 335.4 g/mol

* For research use only. Not for human or veterinary use.

N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide - 1021253-06-4

Specification

CAS No. 1021253-06-4
Molecular Formula C16H21N3O3S
Molecular Weight 335.4 g/mol
IUPAC Name N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]ethanesulfonamide
Standard InChI InChI=1S/C16H21N3O3S/c1-3-23(21,22)17-11-4-12-19-16(20)10-9-15(18-19)14-7-5-13(2)6-8-14/h5-10,17H,3-4,11-12H2,1-2H3
Standard InChI Key WNAHROZMIRFJKD-UHFFFAOYSA-N
SMILES CCS(=O)(=O)NCCCN1C(=O)C=CC(=N1)C2=CC=C(C=C2)C
Canonical SMILES CCS(=O)(=O)NCCCN1C(=O)C=CC(=N1)C2=CC=C(C=C2)C

Introduction

Pharmacological Activities

Sulfonamides have been studied for various pharmacological activities:

  • Antibacterial Activity: They inhibit bacterial growth by competing with para-aminobenzoic acid (PABA) in the synthesis of folic acid.

  • Anti-inflammatory Activity: Some sulfonamides exhibit anti-inflammatory properties, which can be beneficial in treating conditions like arthritis.

  • Anticancer Activity: Research has explored sulfonamides as potential anticancer agents due to their ability to inhibit certain enzymes involved in cancer cell proliferation.

Related Compounds and Their Applications

Several compounds related to sulfonamides have been studied for their therapeutic potential:

Pyridazinone Derivatives

Pyridazinone derivatives, similar to the pyridazinone ring in N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide, have been explored for their selective activity on thyroid hormone receptors. For example, MGL-3196, a pyridazinone derivative, shows selectivity for thyroid hormone receptor β (THR-β) and has been studied for its effects on lipid levels .

Sulfonamide-Based Pharmaceuticals

Compounds like N-[4-(1H-pyrazolo[3,4-b]pyrazin-6-yl)-phenyl]-sulfonamides have been investigated for their ability to modulate protein kinase activity, specifically targeting serum and glucocorticoid regulated kinase (SGK), which is involved in diseases such as osteoarthritis .

Chemical Data

Given the lack of specific data on N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide, we can look at related compounds for general insights:

CompoundMolecular FormulaMolecular Weight
N-(4-ethoxyphenyl)-4-[1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-3-yl]piperazine-1-carboxamideC24H27N5O3433.5 g/mol
CN2O3 (related compound)CN2O388.02230 g/mol

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